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This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for improving

the stability of perovskite solar cells using ammonium iodide additives.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of ammonium iodide additives in perovskite solar cells?

Ammonium iodide additives are primarily used to enhance the stability and efficiency of

perovskite solar cells. They achieve this through several mechanisms, including defect

passivation, grain boundary strengthening, and the formation of lower-dimensional (2D) or

mixed-dimensional (2D/3D) perovskite structures that offer improved resistance to

environmental factors like moisture and heat.[1][2][3][4][5]

Q2: What are the common types of ammonium iodide additives used?

Various organic ammonium iodide salts are employed, each with specific effects on the

perovskite film. Common examples include:

Methylammonium iodide (MAI): Often a primary component of the perovskite itself, excess

MAI can help in recrystallization and defect healing.[6][7]
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Guanidinium iodide (GAI) and Butane diammonium iodide (BDAI): These larger cations can

form 2D capping layers on the 3D perovskite, enhancing stability.[1]

Phenyl-alkyl ammonium iodides (e.g., PEAI, PPAI): These additives can passivate surface

defects and improve hydrophobicity.[4]

5-Ammonium valeric acid iodide (AVAI): Used to control crystallization and passivate defects.

[8]

Phenyltriethylammonium iodide (PTEAI): Forms a protective conformal layer on the

perovskite film, shielding it from moisture.[3]

Q3: How do ammonium iodide additives improve moisture resistance?

Many long-chain organic ammonium iodide additives possess hydrophobic properties. When

incorporated into the perovskite structure, often at the surface and grain boundaries, they

create a barrier that repels water molecules, thus preventing the degradation of the moisture-

sensitive perovskite material.[1][3]

Q4: Can ammonium iodide additives suppress ion migration?

Yes, certain ammonium iodide additives can help suppress ion migration, which is a significant

degradation pathway in perovskite solar cells. By passivating ionic defects at the grain

boundaries and interfaces, these additives can immobilize mobile ions, leading to improved

operational stability.[4]

Q5: What is the effect of excess methylammonium iodide (MAI) on perovskite stability?

Studies have shown that an excess molar ratio of MAI to lead iodide (PbI2) can significantly

enhance the stability of the perovskite film. The excess MAI can compensate for crystal defects

and react with any remaining PbI2 to promote the recrystallization of the perovskite, effectively

"healing" the film over time.[6][7] For instance, increasing the molar ratio of PbI2:MAI from 1:5

to 1:25 has been shown to dramatically increase the film's stability in air.[6][7]
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This section addresses common issues encountered during the incorporation of ammonium

iodide additives in perovskite solar cell fabrication.
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Issue Possible Cause(s) Troubleshooting Steps

Low Power Conversion

Efficiency (PCE) after adding

the additive.

- Incorrect additive

concentration.-

Inhomogeneous distribution of

the additive.- Additive-induced

changes in the perovskite's

energy levels, leading to

charge extraction barriers.

- Optimize the additive

concentration. Start with a low

concentration and gradually

increase it.- Ensure thorough

mixing of the additive in the

precursor solution.- Try

different spin-coating speeds

or annealing temperatures to

improve film uniformity.-

Characterize the energy levels

(e.g., using UPS) to ensure

proper band alignment with

charge transport layers.

Poor film morphology (e.g.,

pinholes, small grains).

- The additive may be

interfering with the perovskite

crystallization process.-

Inappropriate solvent system

for both the perovskite

precursors and the additive.

- Adjust the annealing

temperature and time to

control crystal growth.-

Consider using a solvent

additive or a different anti-

solvent to modulate

crystallization.- Use

characterization techniques

like SEM and XRD to analyze

the film morphology and

crystallinity.[9][10]
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Device instability despite using

a stabilizing additive.

- The additive itself might be

unstable under operating

conditions (e.g., light, heat).-

Incomplete passivation of

defects.- Degradation at the

interfaces with charge

transport layers.

- Investigate the thermal and

photostability of the additive

itself.- Combine different types

of additives for synergistic

effects (e.g., one for bulk and

one for surface passivation).-

Optimize the interfaces by

using other interfacial

modification layers in

conjunction with the

ammonium iodide additive.

Difficulty in dissolving the

ammonium iodide additive in

the perovskite precursor

solution.

- Poor solubility of the specific

ammonium iodide salt in the

chosen solvent (e.g., DMF,

DMSO).

- Gently heat the solution while

stirring.- Try a co-solvent

system.- If insolubility persists,

consider applying the additive

as a separate surface

treatment step after the

perovskite film deposition.

Quantitative Data Summary
The following tables summarize the performance and stability improvements achieved with

various ammonium iodide additives as reported in the literature.

Table 1: Performance of Perovskite Solar Cells with Different Ammonium Iodide Additives
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Additive

Perovskite

Compositi

on

PCE (%) VOC (V)
JSC

(mA/cm2)
FF (%) Reference

Control (No

Additive)

CH3NH3P

bI3-xClx
5.40 - - - [9]

0.1 M NH4I
CH3NH3P

bI3-xClx
9.13 0.78 16.3 72 [9]

Control (No

Additive)

(FAPbI3)1−

x(MAPbBr3

)x

- - - - [3]

PTEAI

(FAPbI3)1−

x(MAPbBr3

)x

20.2 - - - [3]

Control (No

Additive)

Blade-

coated

perovskite

18.73 0.889 25.40 82.92 [4]

PPAI

Blade-

coated

perovskite

22.68 1.084 25.56 81.90 [4]

Reference

Perovskite

Multiple

cation-

mixed

halide

- - 19.8 - [8]

Ammonium

Iodide

Additives

Multiple

cation-

mixed

halide

- - 24 - [8]

Table 2: Stability of Perovskite Solar Cells with Ammonium Iodide Additives
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Additive
Stability Test

Conditions
Stability Result Reference

Excess MAI (PbI2:MAI

= 1:25)

Stored in air without

encapsulation
Stable for 20 days [7]

PTEAI

Stored in ambient air

(40-60% RH) for 500

h without

encapsulation

Retained 92% of initial

efficiency
[3]

PPAI
1000 h of maximum

power point tracking

Maintained 89% of its

initial efficiency
[4]

GAI/BDAI

Exposed to room

environment (50-60%

RH)

Improved moisture

tolerance compared to

control

[1]

Experimental Protocols
Protocol 1: Incorporation of Ammonium Iodide as an Additive in the Precursor Solution (One-

Step Method)

Precursor Solution Preparation:

Prepare the main perovskite precursor solution by dissolving the primary components

(e.g., FAI, PbI2, MABr, PbBr2) in a suitable solvent mixture (e.g., DMF:DMSO).

Prepare a separate stock solution of the ammonium iodide additive (e.g., PPAI) in a

suitable solvent (e.g., DMF).

Add the desired volume of the additive stock solution to the main perovskite precursor

solution to achieve the target concentration. Stir the final solution for at least 1 hour before

use.

Film Deposition:

Clean the substrates (e.g., ITO-coated glass with a hole transport layer) thoroughly.
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Spin-coat the prepared precursor solution onto the substrate. The spin-coating parameters

(speed, time) should be optimized for the specific perovskite composition and additive.

During the spin-coating process, dispense an anti-solvent (e.g., chlorobenzene) onto the

spinning substrate to induce rapid crystallization. The timing of the anti-solvent drop is

critical.

Annealing:

Immediately after spin-coating, transfer the substrate to a hotplate and anneal at a specific

temperature (e.g., 100-150 °C) for a defined duration (e.g., 10-60 minutes). The annealing

parameters will depend on the perovskite and additive used.

Device Completion:

Deposit the electron transport layer (e.g., C60, BCP) and the top metal electrode (e.g., Ag,

Au) via thermal evaporation to complete the solar cell device.

Protocol 2: Post-Treatment of Perovskite Film with Ammonium Iodide Solution

Perovskite Film Fabrication:

Deposit the main perovskite film using a standard procedure (e.g., one-step or two-step

method) as described in Protocol 1 (steps 1-3), but without the additive in the precursor

solution.

Surface Treatment Solution Preparation:

Prepare a dilute solution of the ammonium iodide additive (e.g., PEAI) in a suitable solvent

(e.g., isopropanol) at a low concentration (e.g., 1-5 mg/mL).

Application of the Treatment:

After the perovskite film has been annealed and cooled down, deposit the surface

treatment solution onto the perovskite film via spin-coating.

Anneal the film again at a moderate temperature (e.g., 80-100 °C) for a short period (e.g.,

5-10 minutes) to remove the solvent and promote the interaction between the additive and
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the perovskite surface.

Device Completion:

Proceed with the deposition of the subsequent layers (electron transport layer and metal

electrode) as described in Protocol 1 (step 4).
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Caption: Experimental workflows for incorporating ammonium iodide additives.
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Caption: Mechanism of stability enhancement by ammonium iodide additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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